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Introduction

Acid Green 50, also known as Lissamine Green B or Food Green S, is an anionic

triarylmethane dye.[1][2] While extensively used in ophthalmology to assess ocular surface

integrity by staining devitalized or damaged epithelial cells[3], its application in standard

histology as a tissue stain is less common. However, as an acid dye, it can be effectively

utilized as a counterstain to provide contrast to nuclear stains, such as hematoxylin. Acid dyes

are anionic and bind to cationic (basic) components in tissue, primarily proteins in the

cytoplasm and extracellular matrix.[4][5] The staining intensity of acid dyes is typically

enhanced in an acidic environment, which increases the positive charges on tissue proteins.[4]

These application notes provide a comprehensive protocol for the use of Acid Green 50 as a

counterstain for staining paraffin-embedded tissue sections.
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Property Value Reference

C.I. Number 44090 [6]

CAS Number 3087-16-9 [2][6]

Molecular Formula C27H25N2NaO7S2 [1][2][6]

Molecular Weight 576.62 g/mol [1][2][6]

Appearance Blue-green powder [1]

Solubility

Soluble in cold water, easily

soluble in hot water. Soluble in

ethanol.

[1]

Experimental Protocols
Principle of Staining

Acid Green 50 is an acid dye that carries a net negative charge. In an acidic solution, it binds

to positively charged proteins in the cytoplasm and connective tissue, staining them in shades

of green. This provides a clear contrast to the blue or purple of the hematoxylin-stained nuclei.

Materials and Reagents

Acid Green 50 (C.I. 44090)

Distilled water

Glacial acetic acid

Harris' Hematoxylin or other suitable nuclear stain

1% Acid Alcohol (1% HCl in 70% ethanol)

Graded ethanol series (e.g., 100%, 95%, 70%)

Xylene or xylene substitute
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Permanent mounting medium

Paraffin-embedded tissue sections on slides

Equipment

Staining jars

Microscope

Coverslips

Fume hood

Solution Preparation

1% Acid Green 50 Staining Solution

Acid Green 50: 1 g

Distilled water: 99 mL

Glacial acetic acid: 1 mL

To prepare, dissolve the Acid Green 50 powder in distilled water and then add the glacial

acetic acid. Mix thoroughly.

Staining Protocol for Paraffin-Embedded Sections

Deparaffinization and Rehydration:

Immerse slides in xylene (or substitute) for 2 changes of 5 minutes each.

Transfer to 100% ethanol for 2 changes of 3 minutes each.

Transfer to 95% ethanol for 2 changes of 3 minutes each.

Transfer to 70% ethanol for 3 minutes.
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Rinse in running tap water.[4]

Nuclear Staining:

Stain in Harris' Hematoxylin for 5-15 minutes.

Wash in running tap water for 1-5 minutes.

Differentiate in 1% Acid Alcohol with a few quick dips until the cytoplasm is pale pink.

Wash in running tap water.

"Blue" the sections in Scott's tap water substitute or running tap water.

Rinse well with tap water.

Counterstaining with Acid Green 50:

Place slides into the 1% Acid Green 50 staining solution for 2-5 minutes.[7] The optimal

time may vary depending on the tissue type and desired staining intensity.

Optional: Briefly rinse with distilled water to remove excess stain.[7]

Dehydration, Clearing, and Mounting:

Dehydrate through graded alcohols: 95% ethanol (2 changes of 1 minute each), followed

by 100% ethanol (2 changes of 2 minutes each).[4]

Clear in xylene (or substitute) with 2 changes of 5 minutes each.[4]

Mount with a permanent mounting medium and apply a coverslip.

Expected Results

Nuclei: Blue/Purple

Cytoplasm, muscle, and collagen: Shades of green

Erythrocytes: Green
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Caption: Workflow for staining tissue sections with Hematoxylin and Acid Green 50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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